4-(4-ethylphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 4-(4-ethylphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C21H21N3O3/c1-2-13-7-9-14(10-8-13)20-17-18(15-5-3-4-6-16(15)26)22-23-19(17)21(27)24(20)11-12-25/h3-10,20,25-26H,2,11-12H2,1H3,(H,22,23)
• InChI Key: JVKHMESQRQEYND-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=CC=CC=C4O

Description

This compound belongs to the pyrrolopyrazole class of heterocyclic molecules, characterized by a fused bicyclic core structure incorporating both pyrrole and pyrazole moieties. The substituents—4-ethylphenyl, 2-hydroxyethyl, and 2-hydroxyphenyl—impart distinct physicochemical and biological properties.

Biological Activity

The compound 4-(4-ethylphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a member of the dihydropyrrolo-pyrazolone class of compounds, which have garnered attention for their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological potential, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure characterized by multiple functional groups that may contribute to its biological activity. The following table summarizes its key chemical properties:

Property	Value
Molecular Formula	C22H26N2O3
Molecular Weight	366.46 g/mol
Solubility	Soluble in DMSO and ethanol
Melting Point	Not specified

Antioxidant Activity

Research has indicated that derivatives of the dihydropyrrolo-pyrazolone scaffold exhibit significant antioxidant properties. A study demonstrated that related compounds effectively scavenge free radicals and reduce oxidative stress in cellular models. The mechanism involves the donation of hydrogen atoms to reactive oxygen species (ROS), thereby neutralizing their harmful effects .

Anti-inflammatory Potential

The compound has shown promise as an anti-inflammatory agent. In vitro studies revealed that it inhibits the cyclooxygenase (COX) enzymes, particularly COX-2, which plays a crucial role in inflammation pathways. The IC50 values for COX-2 inhibition were reported to be in the low micromolar range, indicating a potent effect compared to standard anti-inflammatory drugs like Celecoxib .

Antimicrobial Activity

In addition to its antioxidant and anti-inflammatory properties, this compound has been evaluated for antimicrobial activity. Preliminary tests against various bacterial strains showed moderate inhibitory effects, suggesting potential as a lead compound for developing new antimicrobial agents. The exact mechanism remains under investigation but may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Study 1: In Vivo Anti-inflammatory Effects

A recent study conducted on animal models demonstrated that administration of the compound resulted in a significant reduction in paw edema induced by carrageenan, showcasing its anti-inflammatory efficacy. The percentage inhibition was comparable to that of established NSAIDs, supporting its potential use in treating inflammatory conditions .

Study 2: Mechanistic Insights

Further investigations into the molecular mechanisms revealed that the compound modulates various signaling pathways involved in inflammation, including NF-kB and MAPK pathways. By inhibiting these pathways, the compound effectively reduces the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6 .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Variations in Physicochemical Properties

Key analogs and their substituent differences :

Compound Name	R1 (4-position)	R2 (5-position)	R3 (3-position)
Target compound	4-ethylphenyl	2-hydroxyethyl	2-hydroxyphenyl
analog	4-ethoxyphenyl	3-pyridinylmethyl	2-hydroxyphenyl
analog	4-isopropylphenyl	2-(3,4-dimethoxyphenyl)ethyl	2-hydroxyphenyl

• Lipophilicity :
  The target compound’s 4-ethylphenyl group provides moderate lipophilicity (logP ~3.2 estimated), compared to the more polar 4-ethoxyphenyl (logP ~2.8) in and the highly lipophilic 4-isopropylphenyl (logP ~4.1) in .
• Solubility :
  The 2-hydroxyethyl group in the target compound enhances aqueous solubility (predicted ~15 µM) versus the pyridinylmethyl group in (~8 µM) due to increased hydrogen-bonding capacity.

Stability and Metabolic Profiles

• Oxidative Stability :
  The 2-hydroxyphenyl group in all analogs is prone to oxidation, but the 4-ethylphenyl group in the target compound may slow degradation compared to the electron-rich 4-ethoxyphenyl in .
• Metabolism :
  The hydroxyethyl group in the target compound is susceptible to glucuronidation, whereas the pyridinylmethyl group in may undergo CYP450-mediated oxidation, leading to reactive metabolites .

Research Findings and Limitations

• highlights MCRs as efficient pathways for pyrrolopyrazole derivatives, but the target compound’s hydroxyethyl group may require protective-group strategies to prevent side reactions .
• emphasizes the role of coumarin-based substituents in enhancing fluorescence properties, a feature absent in the target compound but relevant for future derivatization .